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  4. (6R,7R)-7-Amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
(6R,7R)-7-Amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (6R,7R)-7-Amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 155723-02-7
VCID: VC0143074
InChI: InChI=1S/C13H13N3O3S2/c1-6-8(21-5-15-6)3-2-7-4-20-12-9(14)11(17)16(12)10(7)13(18)19/h2-3,5,9,12H,4,14H2,1H3,(H,18,19)/b3-2-/t9-,12-/m1/s1
SMILES: CC1=C(SC=N1)C=CC2=C(N3C(C(C3=O)N)SC2)C(=O)O
Molecular Formula: C13H13N3O3S2
Molecular Weight: 323.4 g/mol

(6R,7R)-7-Amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

CAS No.: 155723-02-7

Reference Standards

VCID: VC0143074

Molecular Formula: C13H13N3O3S2

Molecular Weight: 323.4 g/mol

(6R,7R)-7-Amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid - 155723-02-7

CAS No. 155723-02-7
Product Name (6R,7R)-7-Amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Molecular Formula C13H13N3O3S2
Molecular Weight 323.4 g/mol
IUPAC Name (6R,7R)-7-amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Standard InChI InChI=1S/C13H13N3O3S2/c1-6-8(21-5-15-6)3-2-7-4-20-12-9(14)11(17)16(12)10(7)13(18)19/h2-3,5,9,12H,4,14H2,1H3,(H,18,19)/b3-2-/t9-,12-/m1/s1
Standard InChIKey SDEIKNWRVHSKQN-FSZPXCJPSA-N
Isomeric SMILES CC1=C(SC=N1)/C=C\C2=C(N3[C@@H]([C@@H](C3=O)N)SC2)C(=O)O
SMILES CC1=C(SC=N1)C=CC2=C(N3C(C(C3=O)N)SC2)C(=O)O
Canonical SMILES CC1=C(SC=N1)C=CC2=C(N3C(C(C3=O)N)SC2)C(=O)O
Synonyms (6R,7R)-7-Amino-3-[(1Z)-2-(4-methyl-5-thiazolyl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; [6R-[3(Z),6α,7β]]-7-Amino-3-[2-(4-methyl-5-thiazolyl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid;
PubChem Compound 11290256
Last Modified Nov 11 2021
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